Cas no 2229146-37-4 (1,1-difluoro-2-methyl-3-(2-methylfuran-3-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(2-methylfuran-3-yl)propan-2-amine
• CAS No: 2229146-37-4
• MF: C₉H₁₃F₂NO
• MW: 189.202429533005
• CID: 6070767
• PubChem ID: 165855918
• Update Time: 2025-09-23

1,1-difluoro-2-methyl-3-(2-methylfuran-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(2-methylfuran-3-yl)propan-2-amine
• EN300-1956419
• 2229146-37-4

• Inchi： 1S/C9H13F2NO/c1-6-7(3-4-13-6)5-9(2,12)8(10)11/h3-4,8H,5,12H2,1-2H3
• InChI Key： VTVWXSWPROAAGL-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=COC=1C)N)F

Computed Properties

• Exact Mass: 189.09652036g/mol
• Monoisotopic Mass: 189.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 1,1-difluoro-2-methyl-3-(2-methylfuran-3-yl)propan-2-amine

Introduction to 1,1-difluoro-2-methyl-3-(2-methylfuran-3-yl)propan-2-amine (CAS No. 2229146-37-4)

1,1-difluoro-2-methyl-3-(2-methylfuran-3-yl)propan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2229146-37-4, represents a fascinating example of how fluorinated and heterocyclic moieties can be integrated into molecular frameworks to yield compounds with promising biological activities. The presence of both fluorine atoms and a furan ring in its structure endows it with distinct physicochemical characteristics that make it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of 1,1-difluoro-2-methyl-3-(2-methylfuran-3-yl)propan-2-amine consists of a propyl backbone substituted with a secondary amine group at the second carbon, a methyl group at the first carbon, and two fluorine atoms at the first position. Additionally, the third carbon of the propyl chain is linked to a 2-methylfuran moiety, which introduces a five-membered oxygen-containing heterocycle into the molecule. This combination of structural elements is not only chemically intriguing but also suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of fluorinated compounds for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The fluorine atoms in 1,1-difluoro-2-methyl-3-(2-methylfuran-3-yl)propan-2-amine are expected to contribute to these properties by increasing the compound's lipophilicity and reducing its susceptibility to enzymatic degradation. Furthermore, the 2-methylfuran ring may serve as a scaffold for further derivatization, allowing chemists to explore a wide range of analogs with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The amine functional group provides a site for hydrogen bonding interactions with biological targets such as enzymes and receptors, while the fluorinated and furan-containing moieties offer additional opportunities for selective binding. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory and infectious diseases. For instance, modifications to the methylfuran ring could lead to compounds with anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes or other inflammatory mediators.

The synthesis of 1,1-difluoro-2-methyl-3-(2-methylfuran-3-yl)propan-2-amine presents unique challenges due to the presence of both fluorine and furan moieties. However, advances in synthetic methodology have made it increasingly feasible to construct such complex molecules with high precision. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to introduce fluorine atoms and heterocyclic rings into molecular frameworks with remarkable efficiency. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry, which are critical factors in drug design.

Recent research has also highlighted the importance of computational modeling in understanding the behavior of fluorinated compounds like 1,1-difluoro-2-methyl-3-(2-methylfuran-3-y]propanamrine. Molecular dynamics simulations and quantum mechanical calculations can provide insights into how these molecules interact with biological targets at an atomic level. Such computational approaches are particularly valuable for predicting binding affinities, identifying potential binding pockets, and optimizing molecular structures for improved efficacy. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce the time required to develop lead compounds into viable drugs.

The pharmacokinetic properties of 1,1-difluoro--(mthyl-furan--(mthyl)prop--(amn)) are another area of active investigation. Fluorinated compounds are known to exhibit enhanced bioavailability due to their improved lipophilicity and resistance to metabolic degradation. The presence of two fluorine atoms in this molecule is expected to further enhance its pharmacokinetic profile by increasing its solubility in lipids while maintaining water solubility sufficient for effective absorption and distribution within the body. Additionally, the amine group can participate in hydrogen bonding interactions that may prolong drug residence time at target sites.

In conclusion, 11difluoroprop--(mthyl)-furanylprop--(amn) (CAS No. 2229146374) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of fluorinated moieties and heterocyclic rings provides a rich foundation for designing molecules with tailored therapeutic effects. As synthetic methodologies continue to evolve and computational tools become more sophisticated, 11difluoroprop--(mthyl)-furanylprop--(amn) may play an important role in developing new treatments for various diseases. Future studies should focus on optimizing its synthesis, evaluating its biological activity, understanding its pharmacokinetic behavior,and exploring derivative structures that could enhance its therapeutic potential.